Cas no 203314-33-4 (Methyl 2-(5-bromo-2-chlorophenyl)acetate)

Methyl 2-(5-bromo-2-chlorophenyl)acetate structure
203314-33-4 structure
Product Name:Methyl 2-(5-bromo-2-chlorophenyl)acetate
CAS No:203314-33-4
MF:C9H8BrClO2
MW:263.515621185303
MDL:MFCD16038439
CID:1040883
PubChem ID:45108172
Update Time:2025-04-20

Methyl 2-(5-bromo-2-chlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-(5-bromo-2-chlorophenyl)acetate
    • AK103146
    • Benzeneacetic acid, 5-bromo-2-chloro-, methyl ester
    • 0415AB
    • FCH1391743
    • Methyl (5-bromo-2-chlorophenyl)acetate
    • AX8234685
    • ST2413257
    • AKOS015890429
    • EN300-3302816
    • SCHEMBL15055959
    • N13173
    • CS-W022785
    • DTXSID80668228
    • DA-33156
    • MFCD16038439
    • Methyl2-(5-bromo-2-chlorophenyl)acetate
    • DS-4026
    • SY114274
    • 203314-33-4
    • MDL: MFCD16038439
    • Inchi: 1S/C9H8BrClO2/c1-13-9(12)5-6-4-7(10)2-3-8(6)11/h2-4H,5H2,1H3
    • InChI Key: GINLBXIFGQVBHL-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)CC(=O)OC)Cl

Computed Properties

  • Exact Mass: 261.93962g/mol
  • Monoisotopic Mass: 261.93962g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 187
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3
  • XLogP3: 3

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